2-ethoxy-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 2-ethoxy-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O4/c1-3-27-18-9-5-4-8-16(18)21(25)22-15-11-12-19(26-2)17(14-15)23-13-7-6-10-20(23)24/h4-5,8-9,11-12,14H,3,6-7,10,13H2,1-2H3,(H,22,25)
• InChI Key: OQFXDFDSCZTNPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)OC)N3CCCCC3=O
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

2-ethoxy-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)benzamide, also known as EPPB, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Anticancer Potential

A significant area of research focuses on the synthesis and evaluation of benzamide derivatives for their anticancer activities. For instance, a study by Ravinaik et al. (2021) designed and synthesized a series of substituted benzamides, which exhibited moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These findings underscore the potential of benzamide derivatives as effective anticancer agents (Ravinaik et al., 2021).

Antimicrobial and Antioxidant Activities

The antimicrobial efficacy of benzamide derivatives has also been explored. A study by Priya et al. (2006) synthesized new benzamide derivatives, demonstrating significant antibacterial and antifungal activities. This research opens avenues for developing benzamide-based antimicrobial agents (Priya et al., 2006). Additionally, Yang et al. (2015) isolated new benzamide compounds from endophytic Streptomyces, which displayed antimicrobial activities and antioxidant properties, suggesting a dual role in therapeutic applications (Yang et al., 2015).

Molecular Structural Analysis and Characterization

Research has also delved into the molecular structure and properties of benzamide derivatives. For example, Wang et al. (2017) reported on the X-ray powder diffraction data of a compound structurally related to apixaban, highlighting the importance of structural analysis in the synthesis of pharmaceutical agents (Wang et al., 2017). Similarly, a study by Demir et al. (2015) combined X-ray diffraction, IR spectroscopy, and DFT calculations to analyze a novel benzamide molecule, providing insights into its antioxidant capabilities through structural attributes (Demir et al., 2015).